Cas no 49559-34-4 (2-chloro-5-methoxy-1,3-benzoxazole)

• Product Name: 2-chloro-5-methoxy-1,3-benzoxazole
• CAS No: 49559-34-4
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• MDL: MFCD11111725
• CID: 324670
• PubChem ID: 11819712
• Update Time: 2025-10-31

2-chloro-5-methoxy-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methoxybenzo[d]oxazole
• 2-chloro-5-methoxy-1,3-benzoxazole
• 2-chloro-5-methoxyBenzoxazole
• Benzoxazole,2-chloro-5-methoxy-
• 2-Chlor-5-methoxy-benzoxazol
• 2-chloro-5-methoxy-benzooxazole
• BENZOXAZOLE,2-CHLORO-5-METHOXY
• AKOS006307447
• SCHEMBL1121632
• AMY42539
• 49559-34-4
• BRENVJPPZRBCPU-UHFFFAOYSA-N
• FT-0748339
• AB63673
• A931026
• BENZOXAZOLE, 2-CHLORO-5-METHOXY-
• ZBA55934
• MFCD11111725
• CS-0102225
• DTXSID00473730
• F50763
• EN300-261218

• MDL： MFCD11111725
• Inchi： 1S/C8H6ClNO2/c1-11-5-2-3-7-6(4-5)10-8(9)12-7/h2-4H,1H3
• InChI Key： BRENVJPPZRBCPU-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=C(C=CC=2O1)OC

Computed Properties

• Exact Mass: 183.00900
• Monoisotopic Mass: 183.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.354
• Boiling Point: 251°C at 760 mmHg
• Flash Point: 105.6°C
• Refractive Index: 1.595
• PSA: 35.26000
• LogP: 2.48980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-chloro-5-methoxy-1,3-benzoxazole

Introduction to 2-chloro-5-methoxy-1,3-benzoxazole (CAS No. 49559-34-4)

2-chloro-5-methoxy-1,3-benzoxazole, identified by its Chemical Abstracts Service (CAS) number 49559-34-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazole class, characterized by a benzene ring fused to an oxygen-containing heterocycle. The presence of both chloro and methoxy substituents on the benzoxazole core imparts unique electronic and steric properties, making it a versatile scaffold for the development of bioactive molecules.

The structural features of 2-chloro-5-methoxy-1,3-benzoxazole make it a promising candidate for further derivatization and exploration in drug discovery. The chloro group at the 2-position enhances electrophilicity, facilitating nucleophilic substitution reactions that can be exploited to introduce diverse functional groups. Meanwhile, the methoxy group at the 5-position provides a site for further chemical modification while influencing the overall pharmacokinetic profile of potential derivatives.

In recent years, there has been growing interest in benzoxazole derivatives due to their demonstrated biological activity across various therapeutic areas. Studies have highlighted the potential of benzoxazole-based compounds as antimicrobial agents, anti-inflammatory drugs, and even as precursors to more complex molecules targeting neurological disorders. The specific substitution pattern in 2-chloro-5-methoxy-1,3-benzoxazole positions it as a key intermediate in synthesizing novel pharmacophores with enhanced binding affinity and selectivity.

One of the most compelling aspects of 2-chloro-5-methoxy-1,3-benzoxazole is its utility in medicinal chemistry as a building block for more sophisticated drug candidates. Researchers have leveraged its scaffold to develop molecules with improved solubility, reduced toxicity, and enhanced target engagement. For instance, recent publications have demonstrated the synthesis of analogs of this compound that exhibit potent activity against certain enzymes implicated in cancer progression. These findings underscore the importance of 2-chloro-5-methoxy-1,3-benzoxazole as a precursor in modern drug design strategies.

The synthesis of 2-chloro-5-methoxy-1,3-benzoxazole typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the condensation of resorcinol with formamide or urea under acidic conditions to form 1,3-benzoxazole. Subsequent chlorination at the 2-position and methylation at the 5-position yield the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making 2-chloro-5-methoxy-1,3-benzoxazole more accessible for industrial applications.

The pharmacological properties of derivatives derived from 2-chloro-5-methoxy-1,3-benzoxazole have been extensively studied in vitro and in vivo. For example, certain analogs have shown promising results in preclinical models as inhibitors of kinases involved in signal transduction pathways relevant to cancer therapy. Additionally, modifications to the benzoxazole core have led to compounds with notable anti-inflammatory effects by modulating cytokine production and immune cell function. These discoveries highlight the therapeutic potential of this class of compounds.

From a computational chemistry perspective, 2-chloro-5-methoxy-1,3-benzoxazole serves as an excellent model system for understanding structure-activity relationships (SAR) within the benzoxazole scaffold. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify lead compounds based on their predicted binding affinity to biological targets. These computational approaches complement experimental efforts by rapidly narrowing down candidate molecules for further validation.

The role of 2-chloro-5-methoxy-1,3-benzoxazole in academic research is also noteworthy. It has been utilized as a teaching tool to illustrate advanced concepts in organic synthesis and Medicinal Chemistry. Its well-documented synthetic routes and bioactivity make it an ideal candidate for undergraduate and graduate-level experiments designed to familiarize students with modern drug discovery techniques.

Looking ahead, the future prospects for 2-chloro-5-methoxy-1,3-benzoxazole and its derivatives remain bright. Continued exploration into its pharmacological properties may uncover new therapeutic applications or lead to improvements in existing treatments. Furthermore, advancements in green chemistry principles could enhance the sustainability of its synthesis, reducing environmental impact while maintaining high yields and purity standards.

In conclusion,2-chloro-5-methoxy-1,3-benzoxazole (CAS No. 49559-34-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique substitution pattern makes it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing our understanding of medicinal chemistry and drug development。